Cas no 321729-57-1 ((Z)-2-(carbamoylsulfanyl)-N'-(4-methylbenzenesulfonyl)-N-phenylethanimidamide)

• Product Name: (Z)-2-(carbamoylsulfanyl)-N'-(4-methylbenzenesulfonyl)-N-phenylethanimidamide
• CAS No: 321729-57-1
• MF: C₁₆H₁₇N₃O₃S₂
• MW: 363.454480886459
• CID: 6438051
• Update Time: 2025-07-08

(Z)-2-(carbamoylsulfanyl)-N'-(4-methylbenzenesulfonyl)-N-phenylethanimidamide Chemical and Physical Properties

Names and Identifiers

• (Z)-2-(carbamoylsulfanyl)-N'-(4-methylbenzenesulfonyl)-N-phenylethanimidamide
• S-[(2E)-2-anilino-2-(4-methylphenyl)sulfonyliminoethyl] carbamothioate

• Inchi： 1S/C16H17N3O3S2/c1-12-7-9-14(10-8-12)24(21,22)19-15(11-23-16(17)20)18-13-5-3-2-4-6-13/h2-10H,11H2,1H3,(H2,17,20)(H,18,19)
• InChI Key： IDFIFTQBMBQXDN-UHFFFAOYSA-N
• SMILES： C(SC/C(/NC1=CC=CC=C1)=N\S(C1=CC=C(C)C=C1)(=O)=O)(=O)N

Additional information on (Z)-2-(carbamoylsulfanyl)-N'-(4-methylbenzenesulfonyl)-N-phenylethanimidamide

Compound CAS No 321729-57-1: (Z)-2-(Carbamoylsulfanyl)-N'-(4-Methylbenzenesulfonyl)-N-phenylethanimidamide

(Z)-2-(Carbamoylsulfanyl)-N'-(4-Methylbenzenesulfonyl)-N-phenylethanimidamide is a complex organic compound with the CAS registry number 321729-57-1. This compound belongs to the class of sulfonamides and imidamides, which are widely studied in the fields of medicinal chemistry and materials science. The molecule features a sulfonamide group attached to a phenyl ring and an imidamide moiety with a carbamoylsulfanyl substituent, making it a versatile structure for various applications.

The synthesis of this compound involves multi-step reactions, including nucleophilic substitution, condensation, and oxidation processes. Recent advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure forms of this compound, which is crucial for its application in chiral recognition and catalysis. Researchers have reported that the (Z) configuration of the imidamide group plays a significant role in determining the compound's physical and chemical properties, such as solubility, stability, and reactivity.

In terms of biological activity, (Z)-2-(Carbamoylsulfanyl)-N'-(4-Methylbenzenesulfonyl)-N-phenylethanimidamide has shown potential as a modulator of enzyme activity. Studies conducted in vitro have demonstrated its ability to inhibit certain proteases and kinases, which are key targets in the development of therapeutic agents for diseases such as cancer and inflammatory disorders. The sulfonamide group is known to enhance bioavailability and reduce toxicity, making this compound a promising candidate for further pharmacological studies.

From a materials science perspective, this compound has been explored as a building block for advanced polymers and self-assembled monolayers. Its unique combination of functional groups allows for strong intermolecular interactions, which are essential for constructing high-performance materials with tailored properties. Recent research has focused on its application in sensors and electronic devices, where its ability to respond to environmental stimuli such as pH changes and temperature variations has been exploited.

The structural versatility of (Z)-2-(Carbamoylsulfanyl)-N'-(4-Methylbenzenesulfonyl)-N-phenylethanimidamide also makes it an attractive molecule for fundamental studies in stereochemistry and supramolecular chemistry. Its ability to form hydrogen bonds and other non-covalent interactions has been utilized in the design of supramolecular assemblies with potential applications in drug delivery systems and nanotechnology.

In conclusion, CAS No 321729-57-1 represents a multifaceted compound with significant potential across diverse scientific disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and biological applications, positions it as a valuable tool for both academic research and industrial development. Continued exploration into its properties and functions is expected to unlock new opportunities for innovation in the coming years.